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Abstract
MLT-231 is a potent and highly selective allosteric inhibitor of the Mucosa-Associated Lymphoid

Tissue Lymphoma Translocation protein 1 (MALT1).[1][2][3][4][5] MALT1 is a paracaspase that

plays a critical role in the activation of NF-κB signaling downstream of the T-cell and B-cell

antigen receptors.[3][5] Its proteolytic activity is essential for the survival of certain types of

lymphomas, particularly the Activated B-cell like (ABC) subtype of Diffuse Large B-cell

Lymphoma (ABC-DLBCL).[1][6][7] MLT-231 inhibits the protease function of MALT1, preventing

the cleavage of its substrates and subsequently suppressing the pro-survival NF-κB pathway.

[1][3] These application notes provide detailed protocols for in vitro assays to characterize the

activity of MLT-231.
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Parameter Value Cell Line/System Reference

MALT1 Inhibition

(IC50)
9 nM Biochemical Assay [1][3][5]

BCL10 Cleavage

Inhibition (IC50)
160 nM Cellular Assay [1][3][4]

Cell Proliferation

Inhibition
Low micromolar range

OCI-Ly3 (ABC-

DLBCL)
[1][5]

NF-κB Target Gene

Suppression

Effective at 50-5000

nM

OCI-Ly3 (ABC-

DLBCL)
[1]

Signaling Pathway
The diagram below illustrates the role of MALT1 in the NF-κB signaling pathway and the

mechanism of action for MLT-231. Upon antigen receptor stimulation, the CBM complex,

consisting of CARD11, BCL10, and MALT1, is formed.[8] This leads to the activation of

MALT1's protease function, which cleaves substrates like BCL10 and RelB, ultimately resulting

in the activation of the NF-κB transcription factor and promoting cell survival. MLT-231
allosterically binds to MALT1, inhibiting its proteolytic activity and blocking the downstream

signaling cascade.
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MALT1 Protease Activity

Cell Culture:
ABC-DLBCL Cell Lines (e.g., OCI-Ly3)

Data Analysis:
IC50/GI50 Determination

Compound Treatment:
Serial Dilution of MLT-231

Cellular Assay 1:
Substrate Cleavage (Western Blot)

Cellular Assay 2:
Cell Viability/Proliferation

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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